Cas no 511237-62-0 (3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol)

• Product Name: 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol
• CAS No: 511237-62-0
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 3079196
• PubChem ID: 3153463
• Update Time: 2025-06-24

3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Pyridin-4-yl-ethylamino)-propan-1-ol
• 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol
• 3-(1-pyridin-4-ylethylamino)propan-1-ol
• HMS1704G16
• EN300-163918
• DTXSID201255668
• CS-0275342
• 1-Propanol, 3-[[1-(4-pyridinyl)ethyl]amino]-
• 3-([1-(pyridin-4-yl)ethyl]amino)propan-1-ol
• 3-((1-(Pyridin-4-yl)ethyl)amino)propan-1-ol
• AKOS009078559
• 511237-62-0

• MDL： MFCD04035015
• Inchi： 1S/C10H16N2O/c1-9(12-5-2-8-13)10-3-6-11-7-4-10/h3-4,6-7,9,12-13H,2,5,8H2,1H3
• InChI Key： FDCRRSIBJZPFKU-UHFFFAOYSA-N
• SMILES： OCCCNC(C)C1C=CN=CC=1

Computed Properties

• Exact Mass: 180.126263138Da
• Monoisotopic Mass: 180.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 45.2Ų

3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol

Introduction to 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol (CAS No. 511237-62-0)

3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its complex molecular structure and potential biological activities. This compound, identified by the CAS number 511237-62-0, has garnered attention due to its unique structural features and its implications in the development of novel therapeutic agents.

The molecular structure of 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol consists of a propan-1-ol backbone substituted with a pyridine ring at the fourth position and an amine group attached to an ethyl chain. This configuration suggests potential interactions with various biological targets, making it a valuable candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in compounds that incorporate pyridine moieties due to their ability to modulate biological pathways. Pyridine-based compounds are frequently employed in the design of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic agents. The presence of the pyridine ring in 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol may contribute to its binding affinity and specificity towards certain protein targets.

The amine group in the compound’s structure also plays a crucial role in its potential biological activity. Amines are well-known for their ability to form hydrogen bonds and participate in ionic interactions, which can enhance the compound’s binding affinity to biological targets. Additionally, the ethyl chain extending from the amine group may influence the compound’s solubility and pharmacokinetic properties, making it an interesting subject for further optimization.

Recent studies have highlighted the importance of understanding the structural features of compounds like 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol in relation to their biological activity. Computational modeling and experimental techniques have been employed to elucidate the interactions between this compound and potential target proteins. These studies have provided valuable insights into the design of more effective and selective therapeutic agents.

The synthesis of 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol involves multi-step organic reactions, requiring precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can conduct detailed biological evaluations without compromising on quality.

One of the key challenges in working with compounds like 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol is optimizing its pharmacokinetic properties. Factors such as solubility, metabolic stability, and distribution must be carefully considered to ensure that the compound reaches its target site effectively and remains active for an appropriate duration. Advances in drug delivery systems have provided new opportunities for enhancing the bioavailability and therapeutic efficacy of such compounds.

Current research is exploring various derivatives of 3-{[1-(pyridin-4-yl)ethyl]amino}propan-1-ol to identify more potent and selective analogs. By modifying specific structural features, researchers aim to improve binding affinity, reduce off-target effects, and enhance overall therapeutic benefit. These efforts are supported by high-throughput screening technologies that enable rapid evaluation of large libraries of compounds.

The potential applications of 3-{[1-(pyridin-4-y)]amino}propan-l ol extend beyond traditional therapeutic areas. Its unique structural properties make it a promising candidate for use in diagnostic imaging, where it could serve as a contrast agent or probe for specific biological markers. Additionally, its ability to interact with cellular components may make it useful in developing novel biomaterials or scaffolds for tissue engineering.

In conclusion, 3-{[1-(pyridin-l y)]amino}propan-l ol (CAS No. 51123762-O) is a fascinating compound with significant potential in chemical and pharmaceutical research. Its complex structure and diverse functional groups make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its biological activities and optimize its pharmacokinetic properties, this compound is likely to play an important role in future medical advancements.